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Compound of Interest

Compound Name:
5-bromo-2-methoxy-N,N-

dimethylnicotinamide

CAS No.: 1072854-96-6

Cat. No.: B1359842

Get Quote

vs. Halogenated Analogues in Drug Synthesis
Executive Summary
5-bromo-2-methoxy-N,N-dimethylnicotinamide (hereafter referred to as BMD-Nic) serves as

a critical intermediate in the synthesis of kinase inhibitors and agrochemicals. Its stability profile

is defined by a dichotomy: it exhibits superior resistance to nucleophilic attack compared to its

2-chloro analogue, yet it possesses a specific vulnerability to acid-catalyzed

-demethylation.

Verdict: BMD-Nic is the preferred storage intermediate over the 2-chloro analogue due to lower

moisture sensitivity, provided it is protected from UV light and acidic environments.

Molecular Vulnerability Assessment
To understand the stability of BMD-Nic, we must deconstruct its electronic environment. The

molecule contains three conflicting functional groups:[1][2]
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2-Methoxy Group (The Weak Link): While generally stable in base, the 2-methoxy pyridine

motif is susceptible to acid-catalyzed hydrolysis. Protonation of the ring nitrogen increases

the electrophilicity at C2, facilitating nucleophilic attack by water to release methanol and

tautomerize to the thermodynamically stable 2-pyridone.

N,N-Dimethylamide: This group is sterically hindered and electronically deactivated by the

pyridine ring, making it robust against hydrolysis compared to esters, but it will eventually

hydrolyze to the carboxylic acid under forcing conditions (pH < 2 or pH > 12, >60°C).

5-Bromine: A handle for cross-coupling (Suzuki/Buchwald). Its primary instability risk is

photolytic debromination (homolytic cleavage) under UV exposure.

The "Pyridone Trap"
The most critical instability pathway for researchers to monitor is the conversion to the 2-

pyridone derivative. Unlike standard amide hydrolysis, this reaction is irreversible and

significantly alters the solubility profile of the material.
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Figure 1: Primary degradation pathways. Note that Acidic conditions favor Path A (Red), while

Basic conditions favor Path B (Yellow).

Comparative Performance Analysis
The following table contrasts BMD-Nic with its two most common functional alternatives in

synthesis: the 2-Chloro analogue (more reactive precursor) and the Carboxylic Acid (hydrolysis
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product).

Feature BMD-Nic (Target)
2-Chloro Analogue

(Alternative A)
Acid Form

(Alternative B)

Structure 2-OMe, 3-CONMe2 2-Cl, 3-CONMe2 2-OMe, 3-COOH

Primary Utility
Stable Intermediate /

Pharmacophore

Reactive Electrophile (

)
Precursor / Degradant

Moisture Stability
High. Stable at

ambient humidity.

Low. Hydrolyzes to 2-

OH form slowly in

moist air.

High. Forms

dimers/hydrates.

Acid Stability
Poor. Demethylates to

pyridone < pH 4.

Moderate. Protonation

stabilizes Cl retention.

Moderate.

Decarboxylation

possible at high T.

Base Stability
Good. Resistant to

mild nucleophiles.

Poor. Rapid

with OH- or amines.

High. Forms stable

carboxylate salt.

Photostability
Moderate. Br-C bond

is labile.

Moderate. Cl-C bond

is stronger than Br-C.
High.

Storage Rec.
Amber glass,

Desiccated, RT.

Freezer (-20°C), Inert

atm.

RT, Standard

container.

Experimental Protocols: Stability Assessment
To validate the stability of BMD-Nic in your specific formulation or reaction mixture, perform this

Forced Degradation Study (adapted from ICH Q1A).

Workflow Diagram
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Figure 2: Step-by-step workflow for forced degradation assessment.

Detailed Methodology
1. Sample Preparation: Prepare a 1.0 mg/mL stock solution of BMD-Nic in Acetonitrile (MeCN).

Avoid Methanol to prevent trans-esterification/etherification artifacts.

2. Stress Conditions:

Acid Stress (The Critical Test):

Mix 1 mL Stock + 1 mL 1N HCl.
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Incubate at 60°C for 4 hours.

Expectation: Appearance of Degradant A (2-pyridone).

Base Stress:

Mix 1 mL Stock + 1 mL 1N NaOH.

Incubate at 60°C for 4 hours.

Expectation: Appearance of Degradant B (Carboxylic acid).

Oxidative Stress:

Mix 1 mL Stock + 1 mL 3%

.

RT for 24 hours.

Expectation: Potential N-oxide formation on the pyridine nitrogen (Mass +16).

Photostability:

Expose solid sample (thin layer) to 1.2 million lux hours (ICH Q1B standard).

Expectation: Browning of solid; appearance of debrominated species.

3. Analytical Method (UPLC-UV-MS):

Column: C18 Reverse Phase (e.g., Waters BEH C18), 1.7 µm.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 5 minutes.

Detection: UV at 254 nm (aromatic) and 220 nm (amide).
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Data Interpretation & Troubleshooting
When analyzing your chromatograms, use these field-proven insights to identify peaks.

Relative Retention Times (RRT)
Compound Predicted RRT

Spectral Signature
(MS)

Notes

2-Pyridone

(Degradant A)
0.65 - 0.75 [M+H]+ = 245/247

More polar due to H-

bond donor (NH).

Broad peak shape

common.

Acid Form (Degradant

B)
0.80 - 0.90 [M+H]+ = 232/234

Peak tailing unless

buffered.

BMD-Nic (Parent) 1.00 [M+H]+ = 259/261
Distinct Br isotope

pattern (1:1).

Debrominated

(Degradant C)
0.40 - 0.50 [M+H]+ = 181

Elutes early; loss of Br

isotope pattern.

Scientist's Note: The "Ghost" Peak

Warning: If you observe a small peak at RRT ~0.70 in your standard injection (non-stressed),

check your diluent. If you dissolved the sample in an acidic diluent (e.g., 0.1% TFA) and let it sit

in the autosampler for >12 hours, you are inducing on-column degradation. Always use neutral

diluents (MeCN:Water) for this molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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